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Compound of Interest

Compound Name: POPSO sesquisodium salt

CAS No.: 108321-08-0

Cat. No.: B561072

Get Quote

Executive Summary
In the landscape of "Good’s Buffers," POPSO (Piperazine-1,4-bis(2-hydroxypropanesulfonic

acid)) and PIPES (Piperazine-N,N′-bis(2-ethanesulfonic acid)) share a structural lineage based

on the piperazine ring. However, they serve distinct physicochemical niches.[1]

The POPSO Sesquisodium Salt represents a specific formulation advantage designed to

overcome the notorious solubility issues of the free acid forms. While PIPES is the gold

standard for cellular work at slightly acidic to neutral pH (6.1–7.5), POPSO Sesquisodium is the

superior alternative when experimental conditions demand a physiological-to-slightly-alkaline

environment (pH 7.2–8.5), effectively "handing off" buffering capacity where PIPES fails.

This guide analyzes the technical advantages of POPSO Sesquisodium Salt over PIPES,

focusing on pKa shifts, solubility kinetics, and metal ion compatibility.

Part 1: Physicochemical Landscape
To select the correct buffer, one must first understand the "Buffering Relay." PIPES and

POPSO are not direct competitors in the same pH zone; rather, POPSO is the necessary
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successor to PIPES as pH rises.

1. The pKa Shift (The Primary Differentiator)
The most critical advantage of POPSO is its ability to buffer effectively in the pH 7.5–8.0

window, a region where PIPES loses capacity.

PIPES (pKa ~6.8): Ideal for isolating microtubules and cellular fixation, but its buffering

capacity crashes as pH approaches 7.5.

POPSO (pKa ~7.8): Centers its buffering power exactly at the transition from physiological to

alkaline conditions.

Table 1: Physicochemical Comparison

Feature
PIPES (Free
Acid/Na Salts)

POPSO
Sesquisodium Salt

Advantage / Verdict

pKa (25°C) 6.76 7.80
POPSO wins for pH >

7.5 applications.

Useful pH Range 6.1 – 7.5 7.2 – 8.5

POPSO covers the

alkaline physiological

gap.

Solubility (Water)
Poor (<1 g/L for Free

Acid)
High (>300 g/L)

Sesquisodium Salt

dissolves instantly

without NaOH

titration.

Thermal Stability

PIPES is slightly more

thermally stable, but

POPSO is acceptable.

Metal Coordination Negligible Weak Cu(II) binding

PIPES is superior for

copper-sensitive work;

POPSO requires

validation.
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2. Visualizing the "Buffering Relay"
The following diagram illustrates when to switch from PIPES to POPSO based on pH

requirements.

Experimental pH Requirement

pH 6.1 - 7.0
(Cellular Fixation)

pH 7.1 - 7.5
(Transition Zone)

pH 7.6 - 8.5
(Electrophoresis/Enzymes)

Select PIPES
(pKa 6.8)Acceptable

Select POPSO Sesquisodium
(pKa 7.8)

Preferred

Click to download full resolution via product page

Figure 1: Decision matrix for buffer selection. POPSO becomes the mandatory choice as pH

exceeds 7.5.

Part 2: The Solubility Bottleneck (The Sesquisodium
Advantage)
The term "Sesquisodium" refers to a stoichiometry of 1.5 sodium ions per buffer molecule. This

formulation is not arbitrary; it is engineered to solve the Dissolution Time Penalty associated

with piperazine buffers.

The Problem with Free Acids
Both PIPES and POPSO in their "Free Acid" forms are zwitterionic and notoriously insoluble in

water.

Workflow Bottleneck: To dissolve POPSO Free Acid, a researcher must suspend the powder

in water (creating a cloudy slurry) and slowly add concentrated NaOH while monitoring a pH

meter. This poses a risk of "overshooting" the pH, requiring back-titration with HCl, which

increases ionic strength unpredictably.

The Sesquisodium Solution
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POPSO Sesquisodium Salt (CAS 108321-08-0) is pre-titrated.[2][3]

Instant Solvation: It dissolves to form a clear solution immediately.

Target pH: The 1.5 Na ratio typically yields a solution with a pH near the pKa (approx pH

7.0–7.5 in water), requiring minimal adjustment to reach the working pH of 7.8.

Reproducibility: Eliminates batch-to-batch variation caused by manual NaOH addition.

Part 3: Critical Nuance – Metal Ion Interference
While POPSO is a "Good's Buffer" designed to be chemically inert, trustworthiness demands

we address its interaction with metals.

PIPES: Is widely regarded as non-coordinating. It is safe for use with most metal-dependent

enzymes.

POPSO: Literature indicates weak binding affinity for Copper (Cu(II)).

Implication: If your assay involves copper-dependent enzymes (e.g., tyrosinase,

superoxide dismutase) or if you are studying copper toxicity, POPSO may interfere by

chelating the metal ion, altering free metal concentrations.

Mitigation: For non-copper metalloenzymes (Mg, Ca, Mn), POPSO remains a robust

choice.

Part 4: Application-Specific Performance
1. Electrophoresis (Isoelectric Focusing)
POPSO is frequently superior to PIPES in 2D gel electrophoresis.

Mechanism: The separation of proteins with isoelectric points (pI) between 7.0 and 8.5

requires a buffer that is stable in that exact window. PIPES fails here.

Advantage: POPSO provides a stable background current and pH maintenance for slightly

alkaline proteins, reducing streaking in 2D gels.

2. Diagnostic Assay Manufacturing
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In the production of lyophilized diagnostic kits:

Advantage: The high solubility of POPSO Sesquisodium allows for the creation of hyper-

concentrated stock solutions (up to 0.5 M or higher) without precipitation. This is critical for

manufacturing "concentrates" that are later diluted by the end-user.

Part 5: Experimental Protocol
Protocol: Preparation of 0.1 M POPSO Buffer (pH 7.8)
Using POPSO Sesquisodium Salt to minimize preparation time and ionic variability.

Materials:

POPSO Sesquisodium Salt (MW: ~362.4 g/mol for anhydrous; check supplier for hydration

state, often hemi- or di-hydrate).

Ultrapure water (Type I, 18.2 MΩ).

1N HCl (for fine adjustment).

0.22 µm PES filter unit.

Workflow:

Calculation: To prepare 500 mL of 0.1 M solution:

(Note: Always verify the exact MW on your specific bottle, as hydration states vary).

Dissolution (The Sesquisodium Advantage):

Add the calculated mass of POPSO Sesquisodium to a beaker.

Add 450 mL of Ultrapure water.

Observation: The powder should dissolve rapidly with gentle stirring, unlike the free acid

which requires vigorous mixing and alkalization.

pH Adjustment:
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Measure the initial pH. It will likely be between 7.0 and 7.6.

To reach pH 7.8, add 1N NaOH dropwise. (If the initial pH is above 7.8, use 1N HCl).

Note: Because the salt is already partially neutralized, the volume of acid/base required is

significantly lower than with the free acid form.

Finalize:

Top up to 500 mL with water.

Filter sterilize using a 0.22 µm PES membrane. Store at 4°C.

Visualizing the Workflow Efficiency
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Select Buffer Source
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Figure 2: Workflow comparison showing the efficiency gains of using the Sesquisodium salt

form.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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